Edivoxetine Hydrochloride
Edivoxetine Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1194374-05-4
VCID:
VC0105331
InChI:
InChI=1S/C18H26FNO4.ClH/c1-22-16-3-2-15(19)10-13(16)11-18(21,14-4-7-23-8-5-14)17-12-20-6-9-24-17;/h2-3,10,14,17,20-21H,4-9,11-12H2,1H3;1H/t17-,18+;/m0./s1
SMILES:
COC1=C(C=C(C=C1)F)CC(C2CCOCC2)(C3CNCCO3)O.Cl
Molecular Formula:
C18H27ClFNO4
Molecular Weight:
375.865
Edivoxetine Hydrochloride
CAS No.: 1194374-05-4
Reference Standards
VCID: VC0105331
Molecular Formula: C18H27ClFNO4
Molecular Weight: 375.865
CAS No. | 1194374-05-4 |
---|---|
Product Name | Edivoxetine Hydrochloride |
Molecular Formula | C18H27ClFNO4 |
Molecular Weight | 375.865 |
IUPAC Name | (1R)-2-(5-fluoro-2-methoxyphenyl)-1-[(2S)-morpholin-2-yl]-1-(oxan-4-yl)ethanol;hydrochloride |
Standard InChI | InChI=1S/C18H26FNO4.ClH/c1-22-16-3-2-15(19)10-13(16)11-18(21,14-4-7-23-8-5-14)17-12-20-6-9-24-17;/h2-3,10,14,17,20-21H,4-9,11-12H2,1H3;1H/t17-,18+;/m0./s1 |
Standard InChIKey | WJDKGRLMNSHPON-CJRXIRLBSA-N |
SMILES | COC1=C(C=C(C=C1)F)CC(C2CCOCC2)(C3CNCCO3)O.Cl |
Synonyms | (αR,2S)-α-[(5-Fluoro-2-methoxyphenyl)methyl]-α-(tetrahydro-2H-pyran-4-yl)-2-morpholinemethanol Hydrochloride; LY 2216684 Hydrochloride_x000B_ |
PubChem Compound | 56841862 |
Last Modified | Nov 11 2021 |
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